Cas no 17438-29-8 (1,4-Benzenediol,1-(hydrogen sulfate))

1,4-Benzenediol,1-(hydrogen sulfate) structure
17438-29-8 structure
Product Name:1,4-Benzenediol,1-(hydrogen sulfate)
CAS No:17438-29-8
MF:C6H6O5S
MW:190.173840999603
CID:122345
PubChem ID:161220
Update Time:2025-04-18

1,4-Benzenediol,1-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol,1-(hydrogen sulfate)
    • quinol sulfate
    • sulfuric acid mono-(4-hydroxy-phenyl ester)
    • 1,4-Benzenediol, mono(hydrogen sulfate)
    • 4-hydroxyphenyl hydrogen sulfate
    • 4-hydroxyphenyl sulfate
    • Hydroquinone mono(hydrogen sulfate)
    • CHEBI:71062
    • P938AXP4T2
    • hydroquinone sulfate
    • 1,4-BENZENEDIOL, 1-(HYDROGEN SULFATE)
    • 61162-95-6
    • SY345645
    • hydroquinone monosulfate
    • quinol monosulfate
    • 1,4-Benzenediol, sulfate
    • SCHEMBL232089
    • quinol sulphate
    • MFCD19705194
    • DTXSID50893525
    • HYDROQUINONE, HYDROGEN SULFATE
    • 17438-29-8
    • Q27139289
    • P-HYDROXYPHENYL SULFATE
    • (4-hydroxyphenyl) hydrogen sulfate
    • UNII-P938AXP4T2
    • hydroquinone sulphate
    • HYDROQUINONE, MONO(HYDROGEN SULFATE)
    • Inchi: 1S/C6H6O5S/c7-5-1-3-6(4-2-5)11-12(8,9)10/h1-4,7H,(H,8,9,10)
    • InChI Key: FPXPQMOQWJZYBL-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 188.98575
  • Monoisotopic Mass: 189.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 92.2Ų

Experimental Properties

  • Density: 1.669
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 86.66
  • LogP: 1.65460

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